2,5-difluoro-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-2,5-difluorobenzenesulfonamide
• InChI: InChI=1S/C21H18F2N2O4S2/c22-16-8-10-19(23)21(14-16)30(26,27)24-17-9-11-20-15(13-17)5-4-12-25(20)31(28,29)18-6-2-1-3-7-18/h1-3,6-11,13-14,24H,4-5,12H2
• InChI Key: VMOSYPGQHBFVPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F)N(C1)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H18F2N2O4S2
• Molecular Weight: 464.5 g/mol

Description

2,5-difluoro-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H18F2N2O4S2 and its molecular weight is 464.5. The purity is usually 95%.
BenchChem offers high-quality 2,5-difluoro-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-difluoro-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Sulfonamides, including those structurally related to the query compound, are synthesized through various methods involving intramolecular substitution and cyclization reactions. For example, research has shown that treating certain sulfonamides with bases can lead to the formation of fluoroisoquinoline and fluoroquinoline derivatives in high yields (Ichikawa et al., 2006). These synthetic pathways offer valuable insights into the creation of complex molecules for potential scientific and medicinal applications.

Applications in Medicinal Chemistry

• Sulfonamide derivatives have been extensively studied for their anticancer and enzyme inhibition properties. Some derivatives have shown promising in vitro anticancer activity against various cancer cell lines by inducing apoptosis through the activation of specific genes and pathways (Cumaoğlu et al., 2015). These findings suggest potential therapeutic applications of sulfonamide derivatives, including those structurally related to the query compound, in cancer treatment.

Catalytic Applications

• Sulfonamide-containing compounds have been utilized as ligands in catalysts for chemical reactions. For instance, ruthenium complexes with sulfonamide ligands have been developed for the efficient transfer hydrogenation of ketones, demonstrating the versatile catalytic applications of sulfonamide derivatives (Dayan et al., 2013).